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Compound of Interest

Compound Name: TIC10

Cat. No.: B560159

For researchers and scientists at the forefront of drug development, the proper handling and
disposal of investigational compounds like TIC10 (also known as ONC201) is a critical
component of laboratory safety and regulatory compliance. While TIC10 is an orally active,
stable small molecule that has shown promise in cancer therapy, its investigational nature
necessitates a cautious and informed approach to its end-of-life management. This guide
provides essential safety and logistical information for the proper disposal of TIC10, ensuring
the protection of laboratory personnel and the environment.

Immediate Safety and Disposal Plan

The primary route for the disposal of TIC10, as with most investigational drugs and
antineoplastic agents, is through a licensed environmental health and safety (EHS) provider,
culminating in incineration.[1][2] This ensures the complete destruction of the active molecule.

Key Disposal Parameters for TIC10 (ONC201)
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Parameter

Guideline

Source

Chemical Name

2,4,6,7,8,9-hexahydro-4-[(2-
methylphenyl)methyl]-7-
(phenylmethyl)-imidazo[1,2-
a]pyrido[3,4-e]pyrimidin-5(1H)-
one

N/A

Synonyms

ONC201, NSC350625

N/A

CAS Number

1616632-77-9

N/A

Molecular Formula

C24H26N40

N/A

GHS Classification

Not classified as a hazardous
substance or mixture.
However, it may be irritating to
mucous membranes and the

upper respiratory tract.

N/A

Primary Disposal Route

Incineration via a licensed

hazardous waste vendor.

[1](2]

Waste Categorization

Hazardous Pharmaceutical

Waste / Cytotoxic Waste.

N/A

PPE Requirement

Wear chemotherapy gloves (or
double nitrile gloves), a

protective gown, and safety

goggles.

N/A

Spill Management

Collect spillage with absorbent
material and dispose of as

hazardous waste.

N/A

Container Type

DOT-approved, leak-proof, and
clearly labeled hazardous

waste container.

[1]
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Experimental Protocol: Step-by-Step Disposal
Procedure

The following protocol outlines the general steps for the collection and preparation of TIC10 for
disposal. Note: Always consult and adhere to your institution's specific EHS guidelines.

Materials:

Personal Protective Equipment (PPE): Chemotherapy gloves, safety goggles, lab coat/gown.

Designated hazardous waste container (leak-proof, with a secure lid).

Hazardous waste labels.

Absorbent pads.
Procedure:

o Don Appropriate PPE: Before handling TIC10, ensure you are wearing the appropriate
personal protective equipment.

» Work in a Ventilated Area: All handling of TIC10 waste should be performed in a chemical
fume hood or a designated containment area.

e Segregate Waste:

o Solid Waste: Unused or expired pure TIC10 powder, contaminated consumables (e.g.,
weigh boats, pipette tips), and grossly contaminated PPE should be placed directly into a
designated hazardous waste container.

o Liquid Waste: Solutions containing TIC10 should be collected in a separate, compatible
hazardous waste container. Do not mix with other solvent waste streams unless explicitly
permitted by your institution's EHS office.

o Sharps: Needles, syringes, or other sharps contaminated with TIC10 must be disposed of
in a designated sharps container for hazardous waste.
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o Label the Waste Container:

o Clearly label the container with "Hazardous Waste" and the full chemical name: "TIC10
(ONC201)".

o Include the date of accumulation and the name of the principal investigator or laboratory.

e Secure Storage: Store the sealed hazardous waste container in a designated satellite
accumulation area until it is collected by your institution's EHS personnel.

e Schedule Pickup: Contact your institution's EHS office to arrange for the pickup and disposal
of the hazardous waste.

Visualizing the Disposal Workflow and Biological
Pathway

To further aid in understanding the procedural and biological context of TIC10, the following
diagrams are provided.

Preparation Containment Disposal

TIC10 Waste Generated Don Appropriate PPE Se(g:‘l%a‘zmj“;f;’lg"s arp‘“e e e Schedule EHS Pickup

Click to download full resolution via product page

Caption: A logical workflow for the proper disposal of TIC10 waste in a laboratory setting.
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Caption: The signaling pathway of TIC10, leading to tumor cell apoptosis.
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By adhering to these guidelines and understanding both the logistical and biological aspects of
TIC10, researchers can maintain a safe and compliant laboratory environment while advancing
the frontiers of cancer research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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